Cas no 325703-54-6 (1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine)

• Product Name: 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine
• CAS No: 325703-54-6
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 6479375
• PubChem ID: 2894602
• Update Time: 2025-07-19

1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine
• SR-01000488644-1
• SR-01000488644
• Oprea1_735502
• AKOS002160743
• 1-(4-methylsulfonyl-2-nitrophenyl)-4-phenylpiperazine
• F1472-0140
• 1-(4-(methylsulfonyl)-2-nitrophenyl)-4-phenylpiperazine
• 325703-54-6
• Cambridge id 6367262

• Inchi： 1S/C17H19N3O4S/c1-25(23,24)15-7-8-16(17(13-15)20(21)22)19-11-9-18(10-12-19)14-5-3-2-4-6-14/h2-8,13H,9-12H2,1H3
• InChI Key： JROAHKOQPJADEQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 361.10962727g/mol
• Monoisotopic Mass: 361.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.8Ų

Additional information on 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine

Introduction to 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine (CAS No. 325703-54-6)

1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine, identified by the CAS number 325703-54-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a 4-methanesulfonyl group and a 2-nitrophenyl moiety, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The 4-methanesulfonyl group, attached to the piperazine ring, introduces a strong electron-withdrawing effect, which can influence the electronic properties and reactivity of the molecule. This feature is particularly relevant in the design of drugs targeting neurological and psychiatric disorders, where modulation of neurotransmitter activity is often a key mechanism. Additionally, the 2-nitrophenyl substituent adds another layer of complexity to the molecule, potentially enhancing its interaction with biological targets through dipole interactions and hydrogen bonding.

In recent years, there has been a growing interest in developing novel psychoactive compounds that can modulate central nervous system (CNS) activity. Piperazine derivatives have been extensively studied for their potential as pharmacological agents due to their ability to interact with various neurotransmitter receptors. The compound 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine represents an advanced scaffold that combines elements known to enhance binding affinity and selectivity. This has led to its exploration as a potential lead compound in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to known active pharmaceutical ingredients (APIs) used in treating conditions such as depression, anxiety, and schizophrenia. By leveraging the established pharmacophores present in these APIs, researchers aim to develop derivatives with improved efficacy and reduced side effects. The 4-methanesulfonyl and 2-nitrophenyl groups are critical in this regard, as they can fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine offer a rich source of structural variation that can be exploited to identify new mechanisms of action. For instance, computational modeling studies have suggested that this compound may interact with serotonin receptors in a manner similar to established antidepressants but with potentially enhanced selectivity. Such findings are crucial for guiding experimental efforts and prioritizing candidates for further development.

The synthesis of 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 4-methanesulfonyl group typically involves sulfonylation reactions, while the attachment of the 2-nitrophenyl moiety may involve nitration or cross-coupling strategies. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability, which is essential for both research and industrial applications.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Piperazine derivatives are frequently used as tools to probe biological pathways and understand receptor function. The unique combination of substituents in 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine makes it an attractive candidate for use in mechanistic studies aimed at elucidating drug-receptor interactions.

The chemical properties of this compound also make it suitable for use as an intermediate in the synthesis of more complex molecules. Its reactivity towards various functional groups allows for further derivatization, enabling chemists to explore new chemical space and develop novel compounds with tailored properties. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

From a regulatory perspective, compounds like 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies are conducted to evaluate their pharmacological activity, pharmacokinetics, and potential toxicities. These studies provide critical data that informs decisions about whether or not to proceed with human clinical trials.

The development of new psychoactive drugs remains a challenging but important area of research due to the complex nature of neurological disorders. Compounds such as 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine offer hope by providing new molecular scaffolds that can be optimized for therapeutic use. As our understanding of biological systems continues to grow, so too does our ability to design molecules that can interact selectively with disease-causing targets.

In conclusion, 1-(4-methanesulfonyl-2-nitrophenyl)-4-phenylpiperazine (CAS No. 325703-54-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into treating CNS disorders. By combining elements known to enhance binding affinity and selectivity, this molecule represents an important step forward in drug discovery efforts aimed at developing safer and more effective treatments.